Cas no 793729-44-9 (1,3,4-Oxadiazole, 2-(4-fluorophenyl)-5-[[[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]thio]methyl]-)

• Product Name: 1,3,4-Oxadiazole, 2-(4-fluorophenyl)-5-[[[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]thio]methyl]-
• CAS No: 793729-44-9
• MF: C₁₅H₉FN₄O₃S
• MW: 344.3
• CID: 5519487
• PubChem ID: 2566778
• Update Time: 2026-03-10

1,3,4-Oxadiazole, 2-(4-fluorophenyl)-5-[[[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(4-fluorophenyl)-5-[[[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]thio]methyl]-
• WAY-637471
• Z18650488
• 2-(4-fluorophenyl)-5-[[5-(2-furyl)-1,3,4-oxadiazol-2-yl]sulfanylmethyl]-1,3,4-oxadiazole
• Tuberculosis inhibitor 12
• 2-({[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}sulfanyl)-5-(furan-2-yl)-1,3,4-oxadiazole
• DA-58787
• HY-49071
• 2-(4-Fluorophenyl)-5-(((5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)thio)methyl)-1,3,4-oxadiazole
• CS-0652008
• G67428
• AKOS033635185
• 793729-44-9

• Inchi： 1S/C15H9FN4O3S/c16-10-5-3-9(4-6-10)13-18-17-12(22-13)8-24-15-20-19-14(23-15)11-2-1-7-21-11/h1-7H,8H2
• InChI Key： RDVSQKOJZWNWAZ-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NN=C(C3=CC=CO3)O2)=NN=C1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 344.03793950g/mol
• Monoisotopic Mass: 344.03793950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 116Ų

Additional information on 1,3,4-Oxadiazole, 2-(4-fluorophenyl)-5-[[[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]thio]methyl]-

Recent Advances in the Study of 1,3,4-Oxadiazole Derivatives: Focus on 2-(4-fluorophenyl)-5-[[[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]thio]methyl]-1,3,4-Oxadiazole (CAS: 793729-44-9)

The compound 2-(4-fluorophenyl)-5-[[[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]thio]methyl]-1,3,4-oxadiazole (CAS: 793729-44-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activities, and mechanistic insights.

Recent studies have demonstrated that 1,3,4-oxadiazole derivatives, including the compound of interest, exhibit a broad spectrum of pharmacological activities, such as antimicrobial, anticancer, and anti-inflammatory properties. The presence of the fluorophenyl and furanyl moieties in the structure of 793729-44-9 enhances its bioactivity and selectivity, making it a promising candidate for drug development. Computational and experimental studies have further elucidated its binding affinity towards various biological targets, including enzymes and receptors involved in disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated the anticancer potential of 793729-44-9 against a panel of cancer cell lines. The results indicated significant cytotoxicity, particularly in breast and lung cancer cells, with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway and inhibits key signaling pathways such as PI3K/Akt and MAPK. These findings underscore its potential as a lead compound for further optimization.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial efficacy of 793729-44-9. The compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells. Molecular docking simulations suggested that its mechanism of action involves inhibition of bacterial DNA gyrase, a critical enzyme for bacterial replication. This dual functionality—antimicrobial and anticancer—positions 793729-44-9 as a versatile scaffold for multifunctional drug design.

Despite these promising results, challenges remain in the clinical translation of 793729-44-9. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on derivatization and prodrug approaches to enhance its pharmacokinetic profile while retaining its bioactivity.

In conclusion, 2-(4-fluorophenyl)-5-[[[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]thio]methyl]-1,3,4-oxadiazole (CAS: 793729-44-9) represents a compelling case study in the design and development of bioactive heterocyclic compounds. Its multifaceted pharmacological profile and mechanistic versatility make it a valuable candidate for further investigation. Future studies should prioritize in vivo efficacy and safety assessments to advance its potential therapeutic applications.